Cas no 64894-64-0 (tris(3,4,7,8-tetramethyl-1,10-phenanthroline)ruthenium(II))

• Product Name: tris(3,4,7,8-tetramethyl-1,10-phenanthroline)ruthenium(II)
• CAS No: 64894-64-0
• MF: C₄₈H₄₈N₆Ru
• MW: 810.004930496216
• CID: 516314
• Update Time: 2023-11-19

tris(3,4,7,8-tetramethyl-1,10-phenanthroline)ruthenium(II) Chemical and Physical Properties

Names and Identifiers

• Ruthenium(2+),tris(3,4,7,8-tetramethyl-1,10-phenanthroline-kN1,kN10)-, (OC-6-11)-
• tris(3,4,7,8-tetramethyl-1,10-phenanthroline)ruthenium(II)
• 1,10-Phenanthroline, 3,4,7,8-tetramethyl-, ruthenium complex
• Ruthenium(2+),tris(3,4,7,8-tetramethyl-1,10-phenanthroline-N1,N10)-, (OC-6-11)-
• Tris(3,4,7,8-tetramethyl-1,10-phenanthroline)ruthenium(2+)
• Ru(Tmp)3
• CID 124201515

• Inchi： 1S/3C16H16N2.Ru/c3*1-9-7-17-15-13(11(9)3)5-6-14-12(4)10(2)8-18-16(14)15;/h3*5-8H,1-4H3;/q;;;+2
• InChI Key： BCOPJUZEHIPSNQ-UHFFFAOYSA-N
• SMILES： [Ru+2].N1C=C(C)C(C)=C2C=CC3=C(C)C(C)=CN=C3C=12.N1C=C(C)C(C)=C2C=CC3=C(C)C(C)=CN=C3C=12.N1C=C(C)C(C)=C2C=CC3=C(C)C(C)=CN=C3C=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 55
• Rotatable Bond Count: 0
• Complexity: 970
• Topological Polar Surface Area: 77.3